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Compound of Interest

N-(2,4-Dimethylphenyl)formamide-

Compound Name:
a9

Cat. No.: B13432968

Get Quote

\ J

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
N-(2,4-Dimethylphenyl)formamide-d9, with a focus on its molecular weight and applications
in a research setting.

Core Compound Data

N-(2,4-Dimethylphenyl)formamide-d9 is the deuterated analog of N-(2,4-
Dimethylphenyl)formamide, a known metabolite of the pesticide Amitraz.[1][2] The
incorporation of nine deuterium atoms provides a distinct mass signature, making it an ideal
internal standard for quantitative analysis.[3]

The key quantitative data for N-(2,4-Dimethylphenyl)formamide-d9 and its non-deuterated
counterpart are summarized in the table below for direct comparison.
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N-(2,4- N-(2,4-
Property Dimethylphenyl)formamide Dimethylphenyl)formamide
-d9 (Non-deuterated)
Molecular Formula CoH2D9NOJ[4] CoH11NOJ[1][5]
Molecular Weight 158.25 g/mol [4] 149.19 g/mol [1][5][6]
Exact Mass 158.1403 Da 149.0841 Da
N-[2,3,5-trideuterio-4,6-
. . . N_(2!4_
IUPAC Name bis(trideuteriomethyl)phenyl]for ) )
i dimethylphenyl)formamide[6]
mamide[4]

Application in Experimental Protocols

The primary application of N-(2,4-Dimethylphenyl)formamide-d9 is as an internal standard in
analytical methodologies, particularly for chromatography-mass spectrometry (LC-MS or GC-
MS).[3]

Internal standards are essential for accurate quantification in complex matrices by correcting
for analyte loss during sample preparation and for variations in instrument response.

Preparation of Standard Solution: A stock solution of N-(2,4-Dimethylphenyl)formamide-d9
is prepared in a suitable organic solvent (e.g., methanol or acetonitrile) at a precise, known
concentration.

Sample Spiking: A known volume of the internal standard stock solution is added to all
samples, calibration standards, and quality control samples at the beginning of the sample
preparation process.

Sample Preparation: The samples are then subjected to the extraction, cleanup, and
concentration steps required to isolate the target analyte (N-(2,4-
Dimethylphenyl)formamide). Because the deuterated standard has nearly identical
physicochemical properties to the non-deuterated analyte, it experiences similar effects
throughout this process.[3]
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e Analysis by Mass Spectrometry: During analysis, the mass spectrometer is set to monitor the
mass-to-charge ratio (m/z) for both the analyte and the deuterated internal standard.

» Quantification: The analyte's concentration is determined by calculating the ratio of its peak
area to the peak area of the internal standard. This ratio is then plotted against the
concentrations of the calibration standards to generate a calibration curve, from which the
concentration in unknown samples can be accurately determined.

Logical Workflow for Quantitative Analysis

The use of N-(2,4-Dimethylphenyl)formamide-d9 as an internal standard follows a logical
workflow designed to ensure data accuracy and precision.

Workflow for Use as Internal Standard

Prepare Stock Solution
of N-(2,4-Dimethylphenyl)formamide-d9

'

Spike Samples, Calibrators,
and QCs with Internal Standard

i

Perform Sample Extraction
and Cleanup

i

Analyze by LC-MS or GC-MS

'

Calculate Analyte/IS
Peak Area Ratio

'

Quantify Analyte Concentration
using Calibration Curve
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Click to download full resolution via product page
Caption: Logical workflow for quantitative analysis.

Disclaimer: As N-(2,4-Dimethylphenyl)formamide-d9 is an analytical standard, it is not
associated with biological signaling pathways. The provided workflow illustrates its application
in quantitative analysis, which is its primary scientific use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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